Cas no 2247831-11-2 (Dibromo[N,N′-[(2,6-pyridinediyl-κN)di-2,1-ethylidyne]bis[2-(1,1-dimethylethyl)benzenamine-κN]]cobalt )

• Product Name: Dibromo[N,N′-[(2,6-pyridinediyl-κN)di-2,1-ethylidyne]bis[2-(1,1-dimethylethyl)benzenamine-κN]]cobalt
• CAS No: 2247831-11-2
• MF: C₂₉H₃₅Br₂CoN₃
• MW: 644.349506616592
• CID: 5184523
• Update Time: 2025-07-08

Dibromo[N,N′-[(2,6-pyridinediyl-κN)di-2,1-ethylidyne]bis[2-(1,1-dimethylethyl)benzenamine-κN]]cobalt Chemical and Physical Properties

Names and Identifiers

• Dibromo[N,N′-[(2,6-pyridinediyl-κN)di-2,1-ethylidyne]bis[2-(1,1-dimethylethyl)benzenamine-κN]]cobalt (ACI)
• Dibromo[N,N′-[(2,6-pyridinediyl-κN)di-2,1-ethylidyne]bis[2-(1,1-dimethylethyl)benzenamine-κN]]cobalt

• Inchi： 1S/C29H35N3.2BrH.Co/c1-20(30-26-16-11-9-14-22(26)28(3,4)5)24-18-13-19-25(32-24)21(2)31-27-17-12-10-15-23(27)29(6,7)8;;;/h9-19H,1-8H3;2*1H;/q;;;+4/p-2/b30-20+,31-21+;;;
• InChI Key： FJWJUHWTUBGAMF-UKRCUSNJSA-L
• SMILES： Br[Co+2]12([N](C3C=CC=CC=3C(C)(C)C)=C(C3=CC=CC(C(=[N]1C1C=CC=CC=1C(C)(C)C)C)=[N]23)C)Br

Additional information on Dibromo[N,N′-[(2,6-pyridinediyl-κN)di-2,1-ethylidyne]bis[2-(1,1-dimethylethyl)benzenamine-κN]]cobalt

Dibromo[N,N′-[(2,6-pyridinediyl-κN)di-2,1-ethylidyne]bis[2-(1,1-dimethylethyl)benzenamine-κN]]cobalt

The compound Dibromo[N,N′-[(2,6-pyridinediyl-κN)di-2,1-ethylidyne]bis[2-(1,1-dimethylethyl)benzenamine-κN]]cobalt (CAS No. 2247831-11-2) is a highly specialized organometallic cobalt complex with unique structural and electronic properties. This compound has garnered significant attention in the fields of coordination chemistry, catalysis, and materials science due to its potential applications in various industrial and academic settings. The cobalt center in this complex plays a pivotal role in its reactivity and stability, making it a subject of extensive research.

Recent studies have highlighted the importance of pyridine-based ligands in stabilizing metal centers and enhancing their catalytic activities. In this compound, the pyridinediyl ligand serves as a bridging unit between two benzenamine groups, creating a robust framework that facilitates efficient electron transfer processes. The diethylidyne linkages further enhance the stability of the complex by providing additional bonding interactions. This unique combination of ligands contributes to the compound's exceptional thermal and chemical stability, which is crucial for its application in high-temperature catalytic processes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Researchers have employed various strategies, including ligand-directed assembly and stepwise substitution reactions, to construct this complex. The use of dibromo groups as leaving agents has been particularly effective in achieving high yields and purity levels. Advanced characterization techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of the compound.

One of the most promising applications of this cobalt complex lies in its potential as a catalyst for organic transformations. Recent experiments have demonstrated its ability to facilitate challenging reactions such as cross-coupling reactions and olefin polymerization with high efficiency and selectivity. The pyridine-based ligands are believed to play a critical role in these catalytic processes by modulating the electronic properties of the cobalt center and stabilizing reactive intermediates.

In addition to its catalytic applications, this compound has also been explored for its potential use in materials science. Its unique electronic properties make it a candidate for applications in spintronics and magnetic storage devices. Researchers have investigated its magnetic behavior under various conditions and have found that the compound exhibits interesting magnetic properties that could be harnessed for advanced technological applications.

The structural integrity of this cobalt complex is further enhanced by the presence of bulky substituents such as 1,1-dimethylethyl groups on the benzenamine ligands. These groups provide steric protection to the cobalt center, preventing unwanted side reactions and improving the overall stability of the complex. This feature is particularly advantageous in industrial settings where prolonged exposure to harsh conditions is common.

Recent advancements in computational chemistry have provided new insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been used to model the bonding interactions within the complex and predict its reactivity under various conditions. These studies have revealed that the cobalt center undergoes significant changes in its electronic configuration during catalytic cycles, which could be exploited to design more efficient catalysts for industrial processes.

In conclusion, Dibromo[N,N′-[(2,6-pyridinediyl-κN)di-2,1-ethylidyne]bis[2-(1,1-dimethylethyl)benzenamine-κN]]cobalt (CAS No. 2247831-11-2) is a versatile organometallic compound with a wide range of potential applications. Its unique structure, stability, and reactivity make it an invaluable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial processes.